Cas no 955978-79-7 (1H-Indol-4-amine, 6-(trifluoromethyl)-)

• Product Name: 1H-Indol-4-amine, 6-(trifluoromethyl)-
• CAS No: 955978-79-7
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 4820975
• Update Time: 2025-05-24

1H-Indol-4-amine, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-1H-indol-4-amine
• 1H-Indol-4-amine, 6-(trifluoromethyl)-
• 6-Trifluoromethyl-1H-indol-4-ylamine
• 1h-indol-4-amine,6-(trifluoromethyl)-
• 6-(Trifluoromethyl)-1H-indole-4-amine

• Inchi： 1S/C9H7F3N2/c10-9(11,12)5-3-7(13)6-1-2-14-8(6)4-5/h1-4,14H,13H2
• InChI Key： ONVVTROMZJFDCL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CNC=2C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indol-4-amine, 6-(trifluoromethyl)-

6-(Trifluoromethyl)-1H-Indol-4-amine (CAS No. 955978-79-7): A Comprehensive Overview

6-(Trifluoromethyl)-1H-Indol-4-amine (CAS No. 955978-79-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of indoles, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The 6-(trifluoromethyl) substituent on the indole ring imparts distinct chemical and biological characteristics to the molecule. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for drug discovery and development. Recent studies have highlighted the importance of this substituent in modulating the binding affinity and selectivity of indole derivatives towards various biological targets.

In terms of its chemical structure, 6-(Trifluoromethyl)-1H-Indol-4-amine consists of a seven-membered indole ring with an amine group at the 4-position and a trifluoromethyl group at the 6-position. The amine functionality can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. The trifluoromethyl group, on the other hand, introduces steric hindrance and electronic effects that can influence the conformational flexibility and binding properties of the molecule.

Recent research has explored the potential therapeutic applications of 6-(Trifluoromethyl)-1H-Indol-4-amine in various disease models. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism underlying this effect is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Another area of interest is the anti-cancer potential of 6-(Trifluoromethyl)-1H-Indol-4-amine. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been reported to inhibit the activation of Akt and ERK kinases, which are frequently dysregulated in various types of cancer. These findings suggest that 6-(Trifluoromethyl)-1H-Indol-4-amine may have therapeutic value as a novel anticancer agent.

Beyond its direct biological activities, 6-(Trifluoromethyl)-1H-Indol-4-amine has also been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have developed a series of derivatives by modifying the amine group or introducing additional functional groups to optimize their therapeutic efficacy and reduce side effects. These efforts have led to the identification of several promising lead compounds that are currently being evaluated in preclinical studies.

The synthesis of 6-(Trifluoromethyl)-1H-Indol-4-amine typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's potential applications.

In conclusion, 6-(Trifluoromethyl)-1H-Indol-4-amine (CAS No. 955978-79-7) represents an intriguing molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for understanding complex biological processes and developing novel therapeutic agents. Ongoing research is expected to uncover additional insights into its mechanisms of action and expand its utility in various fields.